Cas no 2639460-58-3 (Tert-butyl 4-(azetidin-3-yloxy)benzoate)

• Product Name: Tert-butyl 4-(azetidin-3-yloxy)benzoate
• CAS No: 2639460-58-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5665767
• PubChem ID: 165903771
• Update Time: 2025-07-02

Tert-butyl 4-(azetidin-3-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2639460-58-3
• EN300-27729016
• tert-butyl 4-(azetidin-3-yloxy)benzoate
• Tert-butyl 4-(azetidin-3-yloxy)benzoate

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(16)10-4-6-11(7-5-10)17-12-8-15-9-12/h4-7,12,15H,8-9H2,1-3H3
• InChI Key： NBPKCMAQNIKXTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC(C)(C)C)=CC=1)C1CNC1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 4-(azetidin-3-yloxy)benzoate

Introduction to Tert-butyl 4-(azetidin-3-yloxy)benzoate (CAS No. 2639460-58-3)

Tert-butyl 4-(azetidin-3-yloxy)benzoate, identified by its Chemical Abstracts Service (CAS) number 2639460-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by the presence of a benzoic acid moiety linked to an azetidine ring through an oxygen atom. The introduction of a tert-butyl group at the fourth position of the benzene ring enhances its steric hindrance and potential bioavailability, making it a valuable scaffold for drug design and development.

The structural motif of Tert-butyl 4-(azetidin-3-yloxy)benzoate combines the aromatic stability of the benzene ring with the flexible heterocyclic azetidine ring, which is known for its ability to mimic natural amino acid structures. This dual functionality makes it an attractive candidate for modulating biological pathways, particularly those involving enzyme inhibition or receptor binding. The compound’s unique chemical properties have positioned it as a promising intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, compounds that can modulate enzyme activity or interact with biological targets in a highly selective manner are of particular interest. Tert-butyl 4-(azetidin-3-yloxy)benzoate has been explored in several preclinical studies for its potential role in inhibiting key enzymes involved in inflammation, cancer, and metabolic disorders. Its ability to interact with biological targets while maintaining structural stability has made it a focal point for medicinal chemists.

One of the most compelling aspects of Tert-butyl 4-(azetidin-3-yloxy)benzoate is its versatility in drug design. The presence of both the benzoate and azetidine moieties provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For instance, modifications at the tert-butyl group can influence solubility and metabolic stability, while alterations at the azetidine ring can enhance binding affinity to specific biological targets. This flexibility has enabled the development of several derivative compounds with improved pharmacokinetic profiles and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of Tert-butyl 4-(azetidin-3-yloxy)benzoate’s interactions with biological systems. These computational tools have been instrumental in predicting binding affinities, identifying potential drug candidates, and optimizing molecular structures for better bioactivity. By leveraging these technologies, researchers have been able to accelerate the discovery process and bring novel therapeutics to market more efficiently.

The synthesis of Tert-butyl 4-(azetidin-3-yloxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the azetidine ring necessitates careful consideration of reaction pathways to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have streamlined these processes, making large-scale production more feasible. These innovations have not only improved the accessibility of Tert-butyl 4-(azetidin-3-yloxy)benzoate but also paved the way for exploring its applications in industrial-scale pharmaceutical manufacturing.

From a medicinal chemistry perspective, Tert-butyl 4-(azetidin-3-yloxy)benzoate represents a significant advancement in the quest for novel therapeutic agents. Its unique structural features and demonstrated bioactivity make it a valuable tool for investigating new drug targets and developing next-generation medications. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of today’s most pressing medical challenges.

The future prospects of Tert-butyl 4-(azetidin-3-yloxy)benzoate are bright, with ongoing studies exploring its role in various therapeutic areas. Researchers are particularly interested in its potential as an anti-inflammatory agent, given its ability to modulate key inflammatory pathways without causing significant side effects. Additionally, its structural similarity to natural products suggests that it may have applications in antibiotic development or as a lead compound for antiviral therapies.

In conclusion,Tert-butyl 4-(azetidin-3-yloxy)benzoate (CAS No. 2639460-58-3) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structure, combined with its demonstrated bioactivity and synthetic feasibility, makes it a cornerstone in modern drug discovery efforts. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.